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Compound of Interest

Compound Name: PF-06843195

Cat. No.: B8216121

For Researchers, Scientists, and Drug Development Professionals: A comprehensive
operational and disposal plan for the selective PI3Ka inhibitor, PF-06843195.

As a novel and potent research compound, PF-06843195 requires meticulous handling and
disposal procedures to ensure laboratory safety and environmental protection. In the absence
of a specific Safety Data Sheet (SDS), this guide provides a procedural framework based on
established best practices for the disposal of potentially hazardous research chemicals. All
laboratory personnel should treat novel compounds of unknown toxicity as hazardous.

Physicochemical and Storage Information

A summary of known quantitative data for PF-06843195 is presented below. This information is
crucial for safe handling and storage.
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Property Data Source
Molecular Formula C20H25F3NsO4 InvoChem
Molecular Weight 498.46 g/mol InvoChem
] General for research

Appearance Solid powder )

chemicals

-20°C for 3 years; 4°C for 2 )

Storage (Powder) InvivoChem[1]

years

-80°C for 6 months; -20°C for1 = MedChemExpress,

Storage (in solvent) )
month InvivoChem[1][2]

Solubility (DMSO) = 62.5 mg/mL (125.39 mM) MedChemExpress|[3]

Experimental Protocols: Disposal of PF-06843195
Waste

The following step-by-step methodology outlines the proper disposal of PF-06843195 waste,
including pure compound, solutions, and contaminated materials.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses or goggles, and nitrile

gloves.

For handling larger quantities or if aerosolization is possible, consider a chemical fume hood.
2. Waste Segregation and Collection:

Solid Waste:

o Collect unused or expired PF-06843195 powder in its original container or a clearly
labeled, sealed, and compatible waste container.

o Contaminated items such as weigh boats, pipette tips, and gloves should be collected in a
designated, sealed plastic bag or container labeled as "Hazardous Chemical Waste."
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Liquid Waste:

o Collect solutions of PF-06843195 in a dedicated, leak-proof, and chemically compatible
container. The original container is often the best choice.[4]

o Do not mix with other solvent waste streams unless compatibility is confirmed to avoid
potentially violent reactions or the generation of toxic gases.

o Solutions should be labeled with the full chemical name and approximate concentration.

Sharps Waste:

o Needles, syringes, or other contaminated sharps must be disposed of in a designated
sharps container.

. Labeling of Waste Containers:

All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

o

[¢]

The full chemical name: "PF-06843195" (avoid abbreviations or formulas)

o

The primary hazard(s), if known. If unknown, state "Hazards Not Fully Known."

[e]

The accumulation start date (the date waste was first added).

o

The Principal Investigator's name and laboratory location.

. Storage of Chemical Waste:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are tightly sealed to prevent leaks or spills.

Store in a secondary container to contain any potential leaks.

. Disposal Request:
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e Once the waste container is full or ready for disposal, follow your institution's procedures for
chemical waste pickup. This typically involves submitting a request to the Environmental
Health and Safety (EHS) office.

e Do not dispose of PF-06843195 down the drain or in regular trash.

Visualizing the Disposal Workflow

The following diagrams illustrate the key decision-making and procedural workflows for the safe
disposal of PF-06843195.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b8216121?utm_src=pdf-body
https://www.benchchem.com/product/b8216121?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8216121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

PF-06843195 Waste Disposal Workflow

Start: PF-06843195 Waste Generated

i

Don Appropriate PPE
(Lab coat, gloves, eye protection)

Identify Waste Type

Solid Waste Liquid Waste
(Unused powder, contaminated consumables) (Solutions containing PF-06843195)

Collect in a labeled, sealed container Collect in a labeled, leak-proof container

'

Label Container:
'Hazardous Waste'
'PF-06843195'
Date and PI Information

Store in designated Satellite Accumulation Area

Request pickup by
Environmental Health & Safety (EHS)

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of PF-06843195 waste.
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Signaling Pathway of PI3K Inhibitors

( Receptor Tyrosine Kinase (RTK) ) PF-06843195 PIP2
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Cell Growth &
Proliferation
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Caption: PISK/AKT/mTOR signaling pathway with inhibition by PF-06843195.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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06843195]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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